Cas no 2228240-70-6 (2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-yl(methyl)amine
• CAS No: 2228240-70-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6435184
• PubChem ID: 165866487
• Update Time: 2025-05-20

2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-yl(methyl)amine
• EN300-1773862
• 2228240-70-6
• [2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-yl](methyl)amine

• Inchi： 1S/C13H19NO/c1-13(2,14-3)11-8-10-6-4-5-7-12(10)15-9-11/h4-7,11,14H,8-9H2,1-3H3
• InChI Key： JCKQYOXKEZSNOI-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)C(C)(C)NC

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-yl(methyl)amine

Introduction to 2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-yl(methyl)amine (CAS No. 2228240-70-6)

2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-yl(methyl)amine, identified by its CAS number 2228240-70-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its complex aromatic and aliphatic structure, has garnered attention due to its potential applications in drug discovery and development. The presence of a benzopyran core and a propan-2-yl(methyl)amine side chain suggests unique chemical properties that may contribute to its biological activity.

The benzopyran scaffold is a well-known motif in natural products and pharmaceuticals, often associated with various biological functions. Specifically, derivatives of benzopyrans have been explored for their anti-inflammatory, antioxidant, and anticancer properties. The structural features of this compound, including the 3,4-dihydro-2H-1-benzopyran ring system, contribute to its potential interaction with biological targets. This aspect makes it a valuable candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and structural complexity. The methylamine moiety in the molecule introduces basicity and reactivity, which can be exploited for designing molecules with enhanced binding affinity to biological targets. This combination of structural elements makes 2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-yl(methyl)amine a promising candidate for further exploration in medicinal chemistry.

Current research in the field of heterocyclic chemistry has highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational studies and experimental investigations have shown that the presence of specific functional groups can significantly influence the pharmacological properties of a compound. The benzopyran core and the propan-2-yl(methyl)amine side chain in this molecule are likely to play crucial roles in determining its biological activity. Further studies are needed to elucidate the exact mechanisms by which this compound interacts with biological targets.

One area of particular interest is the potential application of this compound in the treatment of neurological disorders. Benzopyran derivatives have been shown to exhibit neuroprotective effects in various preclinical models. The structural features of 2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-yl(methyl)amine suggest that it may have similar properties. Additionally, the compound's ability to cross the blood-brain barrier could make it an attractive candidate for developing treatments for central nervous system disorders.

Another promising application is in the field of anti-inflammatory therapy. Chronic inflammation is a key factor in many diseases, including cardiovascular disease, cancer, and autoimmune disorders. The anti-inflammatory potential of benzopyran derivatives has been well-documented in several studies. The unique structural features of 2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-yl(methyl)amine may contribute to its ability to modulate inflammatory pathways effectively.

The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies are required to construct the benzopyran core and introduce the appropriate functional groups. Recent advances in organic synthesis have made it possible to access complex heterocyclic compounds more efficiently than ever before. These advancements may facilitate the preparation of analogs of 2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-ylmethylamine, allowing for further optimization of its pharmacological properties.

In conclusion, 2-(3,4-dihydro - 2H - 1 - benzopyran - 3 - yl ) propan - 2 - yl ( methyl ) amine ( CAS No . 2228240 - 70 - 6 ) is a compound with significant potential in pharmaceutical research . Its unique structural features and reported biological activities make it an attractive candidate for further investigation . As our understanding of molecular structure - activity relationships continues to evolve , compounds like this one will play an increasingly important role in the development of novel therapeutic agents .